Cas no 6238-65-9 (Methanone,(2-fluorophenyl)-2-pyridinyl-)

• Product Name: Methanone,(2-fluorophenyl)-2-pyridinyl-
• CAS No: 6238-65-9
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• MDL: MFCD07699231
• CID: 522965
• Update Time: 2026-04-29

Methanone,(2-fluorophenyl)-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(2-fluorophenyl)-2-pyridinyl-
• (2-fluorophenyl)-pyridin-2-ylmethanone
• 2-(2-FLUOROBENZOYL)PYRIDINE
• (2-fluoro-phenyl)-pyridin-2-yl-methanone
• 2-(1,3-BENZOTHIAZOL-2-YLTHIO)NICOTINONITRILE
• 2-(2-Fluor-benzoyl)-pyridin
• 2-o-fluorobenzoylpyridine
• Ketone,o-fluorophenyl 2-pyridyl
• Methanone,(2-fluorophenyl)-2-pyridinyl

• MDL： MFCD07699231
• Inchi： InChI=1S/C12H8FNO/c13-10-6-2-1-5-9(10)12(15)11-7-3-4-8-14-11/h1-8H
• InChI Key： NXJUUEIQHLXBPZ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)C2=CC=CC=N2)F

Computed Properties

• Exact Mass: 201.05900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 29.96000
• LogP: 2.45170

Additional information on Methanone,(2-fluorophenyl)-2-pyridinyl-

Comprehensive Analysis of Methanone,(2-fluorophenyl)-2-pyridinyl- (CAS No. 6238-65-9): Properties, Applications, and Industry Insights

The chemical compound Methanone,(2-fluorophenyl)-2-pyridinyl- (CAS No. 6238-65-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a fluorophenyl group and a pyridinyl moiety, this compound exhibits versatile reactivity and potential applications. In this article, we delve into its molecular characteristics, synthesis pathways, and emerging uses while addressing common queries such as "What is Methanone,(2-fluorophenyl)-2-pyridinyl- used for?" and "How is CAS 6238-65-9 synthesized?".

From a structural perspective, Methanone,(2-fluorophenyl)-2-pyridinyl- belongs to the class of aromatic ketones. The presence of fluorine at the 2-position of the phenyl ring enhances its electron-withdrawing properties, making it valuable in designing bioactive molecules. Researchers frequently explore its role as a building block in drug discovery, particularly for targets requiring fluorinated scaffolds. Recent studies highlight its utility in modulating enzyme activity, answering questions like "Can fluorophenyl compounds improve drug bioavailability?"—a hot topic in medicinal chemistry.

The synthesis of CAS 6238-65-9 typically involves cross-coupling reactions between 2-fluorobenzoyl chloride and 2-pyridinyl derivatives under controlled conditions. Optimizing yield and purity remains a focus, as evidenced by searches for "efficient synthesis of (2-fluorophenyl)-2-pyridinyl methanone." Advances in catalytic systems, such as palladium-based catalysts, have improved reaction efficiency, aligning with industry demands for sustainable chemistry practices.

Beyond pharmaceuticals, Methanone,(2-fluorophenyl)-2-pyridinyl- finds niche applications in material science. Its conjugated system allows for potential use in organic electronics, a field rapidly growing due to the demand for flexible devices. Queries like "Are fluorophenyl ketones suitable for OLED materials?" reflect this trend. The compound’s thermal stability and optical properties are under investigation for next-generation displays and sensors.

Quality control and analytical methods for CAS 6238-65-9 are critical for industrial adoption. Techniques such as HPLC and NMR spectroscopy ensure batch consistency, addressing concerns like "How to verify the purity of Methanone,(2-fluorophenyl)-2-pyridinyl-?" Regulatory compliance, particularly in regions with stringent chemical guidelines, further drives the need for robust characterization protocols.

In conclusion, Methanone,(2-fluorophenyl)-2-pyridinyl- (CAS No. 6238-65-9) represents a multifaceted compound bridging drug development and advanced materials. Its synthesis, applications, and analytical challenges resonate with current scientific priorities, making it a subject of enduring relevance. By addressing search-driven questions and leveraging CSS-highlighted keywords, this article aims to enhance readability while maintaining technical rigor for researchers and industry professionals alike.